![molecular formula C25H26F3N3O6 B2967621 2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethyl)phenyl)acetamide oxalate CAS No. 1396685-50-9](/img/structure/B2967621.png)
2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethyl)phenyl)acetamide oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethyl)phenyl)acetamide oxalate is a useful research compound. Its molecular formula is C25H26F3N3O6 and its molecular weight is 521.493. The purity is usually 95%.
BenchChem offers high-quality 2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethyl)phenyl)acetamide oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethyl)phenyl)acetamide oxalate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Oxindole Synthesis via Palladium-Catalyzed CH Functionalization
Research demonstrates the use of palladium-catalyzed CH functionalization in oxindole synthesis, which is a crucial component in medicinal chemistry. This methodology includes the use of compounds structurally related to 2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethyl)phenyl)acetamide oxalate, such as benzyl 4-(4-(methoxycarbonyl)phenylamino)piperidine-1-carboxylate and benzyl 4-(2-chloro-N-(4-(methoxycarbonyl)phenyl)acetamido)-piperidine-1-carboxylate. These compounds are significant for developing serine palmitoyl transferase enzyme inhibitors (Magano et al., 2014).
Development of Novel Salts for Pharmaceutical Compositions
The compound N- {2 - [((2S) -3 - {[1- (4- chlorobenzyl) piperidin-4-yl] amino} -2-hydroxy-2-methylpropyl) oxy] -4- hydroxyphenyl} acetamide benzoate or its solvate has been developed, showing relevance in pharmaceutical compositions and therapeutics. This innovation emphasizes the importance of structurally related compounds in drug development (ジュリアン・ジョヴァンニーニ & ボー−イェラン・ヨセフソン, 2005).
Antihistaminic Activity of N-Heterocyclic 4-Piperidinamines
A study on the synthesis of N-(4-piperidinyl)-1H-benzimidazol-2-amines and their antihistaminic activity underlines the potential of compounds related to 2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethyl)phenyl)acetamide oxalate in treating allergies. The research provides insights into the synthesis process and evaluates the effectiveness in vitro and in vivo (Janssens et al., 1985).
Bioactive Metabolites from Marine Actinobacterium
New compounds isolated from the marine actinobacterium Streptomyces sp., such as 3-(4-hydroxybenzyl)piperazine-2,5-dione, have been identified. These findings emphasize the biological and chemical diversity and potential applications of related compounds in cytotoxic activities and pharmaceutical research (Sobolevskaya et al., 2007).
properties
IUPAC Name |
2-[4-[(4-cyanophenyl)methoxymethyl]piperidin-1-yl]-N-[4-(trifluoromethyl)phenyl]acetamide;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24F3N3O2.C2H2O4/c24-23(25,26)20-5-7-21(8-6-20)28-22(30)14-29-11-9-19(10-12-29)16-31-15-18-3-1-17(13-27)2-4-18;3-1(4)2(5)6/h1-8,19H,9-12,14-16H2,(H,28,30);(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISHOHAJXDFXPSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COCC2=CC=C(C=C2)C#N)CC(=O)NC3=CC=C(C=C3)C(F)(F)F.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26F3N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
521.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethyl)phenyl)acetamide oxalate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.